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Compound of Interest

Compound Name: L-(-)-Mannose-13C-1

Cat. No.: B12402712

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling L-(-)-Mannose-13C-1. The following
procedures are designed to ensure personnel safety and maintain the integrity of this stable
isotope-labeled compound.

Personal Protective Equipment (PPE)

While L-(-)-Mannose is not classified as a hazardous substance, adherence to standard
laboratory safety protocols is essential to protect both the researcher and the product from
contamination.[1][2] L-(-)-Mannose-13C-1 is a nhon-radioactive, stable isotope-labeled
compound; therefore, the primary handling consideration is the prevention of sample
contamination.[3][4]

Minimum PPE Requirements:

e Lab Coat: A clean lab coat is mandatory to prevent contamination of the compound and
protect the user.[5]

o Eye Protection: Safety glasses with side shields or goggles are required to protect against
accidental splashes or dust.

e Hand Protection: Powder-free nitrile gloves are recommended to avoid contamination and
should be changed frequently.
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e Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA or
European Standard EN 136 approved respirator should be used.

Quantitative Data Summary

The following table summarizes key physical and chemical properties for L-Mannose. The 13C
isotope does not significantly alter these characteristics from a safety standpoint.

Property Value Reference
Molecular Formula Cs13CH1206

Molecular Weight 181.15 g/mol

Appearance White to off-white solid/powder

133 -130.00 °C/271.4 - 266

Melting Point

°F
Solubility Soluble in water

Store at room temperature,
Storage

away from light and moisture.

Experimental Workflow and Handling Protocols

The primary goal when handling L-(-)-Mannose-13C-1 is to prevent chemical and isotopic
contamination. The following step-by-step process outlines the best practices for handling this
compound.

1. Preparation of the Workspace:

e To minimize contamination, it is recommended to work in a clean, dedicated area such as a
laminar flow hood.

e Before commencing, thoroughly clean the workspace and all equipment (e.g., spatulas,
weigh boats, glassware) with 70% ethanol and allow it to dry.

2. Donning Personal Protective Equipment (PPE):
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Put on a clean lab coat, safety glasses with side shields, and powder-free nitrile gloves.

Ensure the lab coat is fully buttoned.

. Handling the Compound:

Before opening, allow the product to equilibrate to room temperature to prevent
condensation, which could introduce contaminants.

Handle the solid compound carefully to avoid generating dust. If weighing, do so in a draft-
free environment or a balance enclosure.

Use clean, dedicated utensils for transferring the compound.

. Storage of L-(-)-Mannose-13C-1.:

The compound should be stored in a tightly sealed container at room temperature, protected
from light and moisture.

. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.

Skin Contact: Wash off immediately with soap and plenty of water while removing any
contaminated clothing.

Inhalation: Move to fresh air. If symptoms occur, seek medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards.

. Disposal Plan:

Dispose of waste material in accordance with national and local regulations.

Do not mix with other waste. Keep the compound in its original container if possible.

Handle uncleaned containers as you would the product itself.
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Procedural Workflow Diagram
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Caption: Workflow for safe handling and disposal of L-(-)-Mannose-13C-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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